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Comparison of CHIMs and Natural Cholesterol

The following table synthesizes quantitative and qualitative findings from key experiments, primarily from

molecular dynamics simulations and cellular studies [1] [2].

Natural Cholesterol Experimental

Characteristic

CHIMs (e.g., CHIM-L)

(CHOL) Evidence & Context
Membrane Integrates into Similar integration; position fine- Molecular dynamics
Integration bilayer with sterol tuned by membrane composition simulations in DPPC
rings in acyl chain and charge [1]. bilayers [1].
region.
Lipid Chain Strong ordering Weaker ordering than CHOL in Calculated order
Ordering effect, increases pure PC bilayers; ordering parameters (e.g.,
membrane packing capability is restored in presence DPPC chain order)
and reduces fluidity. of negatively charged lipids (e.qg., from MD simulations
POPS) or when mixed with CHOL  [1].
[1].
Functional Essential for Can functionally replace Cellular assays and
Replacement membrane integrity, cholesterol in membranes and in model organism
fluidity, and live organisms (e.g., C. elegans) studies [1].
signaling. [1].
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o Natural Cholesterol Experimental

Characteristic CHIMs (e.g., CHIM-L) .

(CHOL) Evidence & Context
Cellular Follows specific Follows native cholesterol Live-cell fluorescence
Trafficking intracellular trafficking pathways in live cells microscopy [1].

pathways. [1].
Head Group Neutral hydroxyl (- Positively charged imidazolium Chemical design and
Charge OH) group. moiety [1]. synthesis [1].
Visualization Not intrinsically Can be readily labeled with Click chemistry (e.g.,

fluorescent. fluorophores via click chemistry SPAAC) and

for visualization [1]. fluorescence

microscopy [1].

Key Experimental Protocols

The conclusion that CHIMs mimic cholesterol is supported by several rigorous experimental methods.

Molecular Dynamics (MD) Simulations

e Purpose: To characterize the membrane integration, positioning, and lipid-ordering capabilities of
CHIMs at an atomic level compared to cholesterol [1].
e Protocol:

o System Setup: Simulated binary mixtures of DPPC (1,2-dipalmitoyl-sn-glycero-3-
phosphocholine) with sterols (30 mol% CHIM, cholesterol, or mixtures). Also simulated ternary
mixtures including negatively charged POPS (1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-L-
serine) [1].

o Parameters: Simulations were run at temperatures from above to below the phase transition
temperature of pure DPPC bilayers. The CHARMMS36 force field was used for lipids [1].

o Data Analysis:

= Order Parameter: Calculated the median order parameter of DPPC acyl chains to
quantify membrane ordering [1].

= Density Profiles: Determined the vertical position of sterols within the bilayer by tracking
density of reference atoms (e.g., phospholipid phosphorous and sterol C3 carbon) [1].

= Charge Effect: Tested a charge-neutralized version of CHIM (CHIM-0) to isolate the
effect of the positive charge [1].
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Cellular Trafficking and Functional Assays

e Purpose: To verify if CHIMs follow the same intracellular pathways as cholesterol and can support
biological functions that require cholesterol [1].
¢ Protocol:
o Labeling: CHIMs with an azide linker (CHIM-L) were labeled with a fluorophore using copper-
free click chemistry (SPAAC) [1].
o Live-Cell Imaging: The labeled CHIMs were delivered to cells (e.g., via MBCD complexes),
and their localization and movement were tracked over time using fluorescence microscopy [1].
o Functional Replacement: Cholesterol in model organisms like C. elegans was depleted and
replaced with CHIMs. The survival, development, and overall health of the organisms were then
assessed [1].

Experimental Workflow Diagram

The following diagram illustrates the logical flow of key experiments used to validate CHIMs as cholesterol

mimics:
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Key Insights for Researchers

e Charge Compensation is Crucial: The positive charge of the imidazolium head group can interfere
with membrane ordering in some systems. However, this effect is minimized in biologically relevant
membranes that contain negatively charged lipids (like POPS) or when CHIMs are mixed with natural
cholesterol [1]. This makes them highly suitable for complex, cell-like environments.

¢ A Flexible Toolbox: The unique design of CHIMs allows for on-demand attachment of not just
fluorophores, but also other functional groups like photoswitches, crosslinkers, or biotin labels. This
opens possibilities for advanced applications like super-resolution imaging, affinity purification, or
photomanipulation of membrane processes [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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